Cas no 30161-13-8 ( )
structure
Product Name:
CAS No:30161-13-8
MF:C19H14O2S
MW:306.378263950348
CID:915943
PubChem ID:233515
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(8-methylnaphtho[7,6-b][1]benzothiol-7-yl)acetic acid
- (8-methylbenzo[b]naphtho[2,3-d]thiophen-7-yl)acetic acid
- (8-methyl-benzo[b]naphtho[2,3-d]thiophen-7-yl)-acetic acid
- AC1L5Q7I
- AC1Q5VN8
- AG-K-00087
- AR-1A7227
- CTK4G4592
- KST-1A4113
- NSC32087
- DTXSID00283553
- NSC-32087
- 30161-13-8
-
-
- Inchi: 1S/C19H14O2S/c1-11-6-7-12-8-16-13-4-2-3-5-17(13)22-18(16)9-15(12)14(11)10-19(20)21/h2-9H,10H2,1H3,(H,20,21)
- InChI Key: DAOWWCXRVAOWKO-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=C3C=CC(C)=C(CC(=O)O)C3=CC1=2
Computed Properties
- Exact Mass: 306.07152
- Monoisotopic Mass: 306.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
- LogP: 5.14320
Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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